(S)-1-(3-Aminopyrrolidin-1-yl)ethanone

• IUPAC Name: 1-[(3S)-3-aminopyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C6H12N2O/c1-5(9)8-3-2-6(7)4-8/h6H,2-4,7H2,1H3/t6-/m0/s1
• InChI Key: QTFVAHXVSVHNQR-LURJTMIESA-N
• Canonical SMILES: CC(=O)N1CCC(C1)N
• Isomeric SMILES: CC(=O)N1CC[C@@H](C1)N
• Molecular Formula: C6H12N2O
• DSSTOX Substance ID: DTXSID90693182
• Molecular Weight: 128.17 g/mol
• CAS RN: 1013921-14-6

Description

(S)-1-(3-Aminopyrrolidin-1-yl)ethanone, also known as S-APET, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. S-APET is a chiral molecule, meaning it has a non-superimposable mirror image, and is commonly used as a precursor for the synthesis of other compounds.

Scientific Research Applications

1. Synthesis and Antimicrobial Activity

Research has shown the synthesis of heterocyclic compounds, which are used extensively in pharmaceutical and medicinal research. For instance, compounds like 1-(2-hydroxy-3,5-bis((3-imino-3H-1,2,4-dithiazol-5yl)amino)phenyl) ethanone, derived from similar compounds to (S)-1-(3-Aminopyrrolidin-1-yl)ethanone, have been synthesized for their antimicrobial activity against both gram-positive and gram-negative bacteria (Wanjari, 2020).

2. Synthesis and Fungicidal Activity

Novel derivatives containing moieties like oxy(2-thioxothiazolidin-3-yl)ethanone have been prepared and tested for fungicidal activity. These compounds, related to this compound, exhibited moderate inhibitory activity against certain fungi (Liu et al., 2012).

3. Asymmetric Synthesis

In the domain of asymmetric synthesis, this compound or similar compounds are used as chiral building blocks. An example is the asymmetric synthesis of enantiomers of 2,2,2-trifluoro-1-furan-2-yl-ethylamine from related ethanone compounds, highlighting their significance in producing chiral compounds (Demir, Seşenoğlu, & Gerçek-Arkin, 2001).

4. Luminescent Properties

Compounds structurally related to this compound have been studied for their luminescent properties. For example, 1-(4'-amino-biphenyl-4-yl)-ethanone exhibited significant photophysical properties in ethanol solutions, indicating potential applications in material sciences (Ghoneim, 2001).